2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid

• IUPAC Name: 2-fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid
• InChI: InChI=1S/C14H12FNO3S/c15-12-5-3-9(8-11(12)14(18)19)16-13(17)6-4-10-2-1-7-20-10/h1-3,5,7-8H,4,6H2,(H,16,17)(H,18,19)
• InChI Key: HFNPNEDNTXFXQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCC(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H12FNO3S
• Molecular Weight: 293.32 g/mol

Description

2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid, also known as FTAA, is a fluorescent probe used in biological research. It has gained popularity in recent years due to its ability to selectively bind to amyloid fibrils, which are associated with several neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid involves the interaction of its fluorophore with the amyloid fibrils. The thiophene moiety of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid allows for selective binding to the cross-beta structure of amyloid fibrils, resulting in a conformational change that leads to fluorescence emission.
Biochemical and Physiological Effects:
2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid has been shown to have low toxicity and does not interfere with normal cellular functions. It has been successfully used in in vitro and in vivo studies to detect and monitor the progression of amyloid-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid is its selectivity for amyloid fibrils, which allows for the detection of even small amounts of amyloid aggregates. Moreover, 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid can be used in a variety of experimental settings, including cell culture, animal models, and clinical studies. However, one limitation of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid is its dependence on the presence of amyloid fibrils, which may limit its use in the detection of other protein aggregates.

Future Directions

For 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid research include the development of more sensitive and specific probes for the detection of amyloid fibrils. Moreover, the use of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid in clinical settings for the diagnosis and monitoring of neurodegenerative diseases is an area of active research. Additionally, the application of 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid in the development of therapeutic strategies for amyloid-related diseases is an exciting avenue for future research.

Synthesis Methods

2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid can be synthesized using a multi-step process that involves the reaction of 2-fluoro-5-nitrobenzoic acid with 3-thiophen-2-ylpropionyl chloride in the presence of triethylamine. The resulting intermediate is then reduced using sodium dithionite, followed by the addition of ammonia to yield 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid.

Scientific Research Applications

2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid has been extensively used in the detection and imaging of amyloid fibrils in vitro and in vivo. It has been shown to selectively bind to amyloid fibrils and emit strong fluorescence signals upon excitation, making it a valuable tool for the diagnosis and monitoring of neurodegenerative diseases. Moreover, 2-Fluoro-5-(3-thiophen-2-ylpropanoylamino)benzoic acid has been used in the development of therapeutic strategies for amyloid-related diseases.